(Z)-2-(4-(4-fluorophenyl)thiazol-2-yl)-3-((2-isopropylphenyl)amino)acrylonitrile

• IUPAC Name: (Z)-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-(2-propan-2-ylanilino)prop-2-enenitrile
• InChI: InChI=1S/C21H18FN3S/c1-14(2)18-5-3-4-6-19(18)24-12-16(11-23)21-25-20(13-26-21)15-7-9-17(22)10-8-15/h3-10,12-14,24H,1-2H3/b16-12-
• InChI Key: XIOZKRNODFVUBL-VBKFSLOCSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1NC=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)F
• Isomeric SMILES: CC(C)C1=CC=CC=C1N/C=C(/C#N)\C2=NC(=CS2)C3=CC=C(C=C3)F
• Molecular Formula: C21H18FN3S
• Molecular Weight: 363.5 g/mol

Description

(Z)-2-(4-(4-fluorophenyl)thiazol-2-yl)-3-((2-isopropylphenyl)amino)acrylonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments. In

Scientific Research Applications

(Z)-2-(4-(4-fluorophenyl)thiazol-2-yl)-3-((2-isopropylphenyl)amino)acrylonitrile has potential applications in various fields of scientific research. It has been studied for its anticancer properties and has been found to inhibit the growth of cancer cells by inducing apoptosis. It has also been studied for its potential use as an anti-inflammatory and analgesic agent. In addition, it has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of (Z)-2-(4-(4-fluorophenyl)thiazol-2-yl)-3-((2-isopropylphenyl)amino)acrylonitrile is not fully understood. However, it has been suggested that the compound inhibits the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has also been suggested that the compound has anti-inflammatory and analgesic properties due to its ability to inhibit the production of certain inflammatory mediators.
Biochemical and physiological effects:
The biochemical and physiological effects of (Z)-2-(4-(4-fluorophenyl)thiazol-2-yl)-3-((2-isopropylphenyl)amino)acrylonitrile have been studied in vitro and in vivo. In vitro studies have shown that the compound inhibits the growth of cancer cells by inducing apoptosis. In addition, it has been shown to inhibit the production of certain inflammatory mediators. In vivo studies have shown that the compound has analgesic properties and can reduce pain in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of (Z)-2-(4-(4-fluorophenyl)thiazol-2-yl)-3-((2-isopropylphenyl)amino)acrylonitrile in lab experiments is its potential use as an anticancer agent. It has been found to be effective in inhibiting the growth of cancer cells in vitro and in vivo. In addition, it has potential use as an anti-inflammatory and analgesic agent. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of (Z)-2-(4-(4-fluorophenyl)thiazol-2-yl)-3-((2-isopropylphenyl)amino)acrylonitrile. One direction is to further investigate its mechanism of action and identify the specific enzymes and proteins that it targets. Another direction is to explore its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. In addition, further studies can be conducted to improve the solubility of the compound and develop more effective methods for its synthesis.

Synthesis Methods

(Z)-2-(4-(4-fluorophenyl)thiazol-2-yl)-3-((2-isopropylphenyl)amino)acrylonitrile can be synthesized using different methods. One of the most commonly used methods is the reaction of 2-aminothiazole with 4-fluorobenzaldehyde followed by the reaction of the resulting intermediate with 2-isopropylaniline and acrylonitrile. The reaction is carried out under reflux conditions using a suitable solvent. The final product is obtained after purification using column chromatography.